Journal Name:Particuology
Journal ISSN:1674-2001
IF:3.251
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/714856/description
Year of Origin:0
Publisher:Elsevier
Number of Articles Per Year:107
Publishing Cycle:Bimonthly
OA or Not:Not
Explaining bilateral patterns of global wine trade, 1962–2019
Particuology ( IF 3.251 ) Pub Date: 2022-12-05 , DOI: 10.1017/jwe.2022.43
This study uses gravity models to explain bilateral patterns of global wine trade since 1962. This is, to our knowledge, the first study on global wine trade covering the second wave of globalization as a whole. The results suggest that the impact of distance, common language, and common colonizer post-1945 on wine trade was lower in the 1991–2019 period than in the 1962–1990 period. We also use gravity models to explain the impact on bilateral wine trade patterns of similarities across countries in the mix of winegrape varieties in their vineyards. Although our models do not allow us to identify causality, the results suggest that countries trade more wine with each other the closer their mix of winegrape varieties.
Detail
Merging One's Way to the Top: AB Inbev versus Heineken
Particuology ( IF 3.251 ) Pub Date: 2021-03-22 , DOI: 10.1017/jwe.2020.27
Leuven's Den Hoorn brewery, now AB Inbev SA, has become the world's largest brewing group by far, but critics say the company overpaid for its acquisitions. In this article, we study typical stock market reactions to the many takeover announcements by AB Inbev and the industry's runner-up, Heineken. Unlike Heineken's, the market leader's takeover announcements were met by, on average, a –2% price reaction in the stock market in the announcement month, but most of that is already undone in the next month. For Heineken, the same pattern shows up, only faster: the V-shaped reaction takes a few weeks rather than a few months. Such V-reactions may actually reflect a temporary rise in uncertainty rather than overpaying. The finding that reactions are reversed and heterogeneous across firms, raises issues of interpretation and optimal test design of event studies. (JEL Classifications: G12, G14, G17)
Detail
Expensive and Cheap Wine Words Revisited
Particuology ( IF 3.251 ) Pub Date: 2022-02-18 , DOI: 10.1017/jwe.2022.1
Previous work has quantitatively analyzed expert wine descriptions to identify some so-called “expensive” and “cheap” words that are indicative of a wine's price. This paper revisits that work. In particular, I examine whether words previously identified as expensive and cheap ones are still indicative of a wine's price when using the same methods and a different, larger dataset. My findings mostly confirm previous conclusions, although many directions for further research into expensive and cheap wine words remain open. (JEL Classifications: D83, L66)
Detail
FREDERICK J. RYAN JR.: Wine and the White House: A History. White House Historical Association, Washington DC, 2020, 456 pp., ISBN 978-1950273072, $55.00 (hardcover).
Particuology ( IF 3.251 ) Pub Date: 2021-05-01 , DOI: 10.1017/jwe.2021.18
The concluding chapter of the book deals with how wine was marketed and consumed. Much of the discussion concerns the receptacles that were perfected to store, age, transport, and dispense the wine. Thurmond is alert to the range of practices that distinguished the wine-drinking experience of the masses from those of the elite. At the top end, he notes that close attention was paid to vintage and provenance. Many of the details were inscribed on the necks of the amphorae. He also indicates that something like a ranking of regions (and associated varietals) emerged, linked to some conception of varying quality. There is also evidence that both resinated and appassimento wines were highly prized. The adding of wine to hot water might strike the modern consumer as odd, but some of the methods used to chill wine do not strike the contemporary wine drinker as unusual. Ancient Rome no doubt has its fair share of wine snobs, but what we do not have is a clear sense of whether there was anything like arbiters of taste, whose opinion might have influenced the choices made by others—except, of course, through ostentation and emulation.
Detail
Vertical and Horizontal Networks and Export Performance in the Spanish Wine Industry
Particuology ( IF 3.251 ) Pub Date: 2022-01-11 , DOI: 10.1017/jwe.2021.35
Wineries in the “old world” export almost 40% of their production. This study analyzes the influence of vertical and horizontal networks on export performance. We draw on a sample of 183 Spanish wineries and examine the main independent variables using a two-step Heckman model. We find positive effects of horizontal networks and—at a somewhat lower level—downstream vertical networks on export performance. (JEL Classifications: L66, M16, Q13)
Detail
Does quality pay off? “Superstar” wines and the uncertain price premium across quality grades
Particuology ( IF 3.251 ) Pub Date: 2022-09-05 , DOI: 10.1017/jwe.2022.21
We use data from Wine Spectator on 266,301 bottles from 12 countries sold in the United States to investigate the link between the score awarded by the guide and the price charged. The link between quality and price is positive, in line with the literature. In a deeper inspection, however, hedonic regressions show that the price premium attached to higher quality is significant only for “superstar” wines with more than 90 points (on a 50–100 scale), while prices of wines between 50 and 90 points are not statistically different from each other. Furthermore, an analysis performed through normal heteroskedastic and quantile regression models shows that the dispersion of quality-adjusted prices is described by an asymmetric U-shaped function of the score; that is, products with the lowest and highest quality have the highest residual standard deviation. Pursuing excellence is a risky strategy; the average price is significantly higher only for wines that achieve top scores, and the price premium becomes more volatile.
Detail
Tracking the wines of the Judgment of Paris over time: The case of Stag's Leap Wine Cellars’ Cabernet Sauvignon
Particuology ( IF 3.251 ) Pub Date: 2022-09-05 , DOI: 10.1017/jwe.2022.22
The outcome of the famous 1976 Judgment of Paris, a blind wine tasting of ten wines by nine French judges, brought American wines to the forefront of the wine business. A Californian wine, the 1973 Stag's Leap Wine Cellars S.L.V. Cabernet Sauvignon, was declared the winner, surpassing four highly prized French wines (Château Mouton-Rothschild 1970, Château Montrose 1970, Château Haut-Brion 1970, and Château Léoville Las Cases 1971). We collect ratings from experts for (almost) all vintages of the same ten wines over the years 1968–2021 and find that the Stag's Leap Cabernet Sauvignon is far from being first. We conclude that either the 1973 vintage was overrated by the experts who tasted it in 1976, or 1973 was merely an outlier in this winery.
Detail
A maximum entropy estimate of uncertainty about a wine rating: What can be deduced about the shape of a latent distribution from one observation?
Particuology ( IF 3.251 ) Pub Date: 2023-02-02 , DOI: 10.1017/jwe.2022.55
Much research shows that the ratings that judges assign to the same wine are uncertain. And while the ratings may be independent, research also shows that they are not identically distributed. Thus, an acute difficulty in ratings-related research and in calculating consensus among judges is that each rating is one observation drawn from a latent distribution that is wine- and judge-specific. What can be deduced about the shape of a latent distribution from one observation? A simple maximum entropy estimator is proposed to describe the distribution of a rating observed. The estimator can express the implications of zero, one, a few blind replicates, and many observations. Several tests of the estimator show that results are consistent with the results of experiments with blind replicates and that results are more accurate than results based on observed ratings alone.
Detail
HUGH JOHNSON: The Story of Wine: From Noah to Now; new edition with a Foreword by Andrew Roberts. Académie du Vin Library Ltd., Ascot, Berkshire UK, 2020, 496 pp., ISBN: 978-1-913141-06-6 (flexibound), $45.
Particuology ( IF 3.251 ) Pub Date: 2021-08-01 , DOI: 10.1017/jwe.2021.29
Rule Britannia! Britannia ruled the wine world in Europe, at least between the 18th century and well into the 20th century. This is all the more remarkable since only until recently has the United Kingdom produced anything vinous worth mentioning, and not all that much at that. Even more ironically, as an example of always hurting the one you love, a vine disease, oidium tuckeri, passed from England to France via Belgium in 1851 andwreaked havoc for a decade until it was found that dusting with sulfur would stop its spread. England’s more enduring positive impact was as a thirsty market for French, Spanish, German, and Portuguese wines. Hence it was the most important stimulus for elevating their quality. As Hugh Johnson affirms: “Great wines are made by their markets” (p. 245).
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENGINEERING, CHEMICAL 工程:化工2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.20 40 Science Citation Index Expanded Not
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Submission Guidelines
https://www.elsevier.com/journals/particuology/1674-2001/guide-for-authors
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full length papers shorter communications